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Compound of Interest

10-Bromo-7-phenyl-7H-
Compound Name:
benzo[c]carbazole

Cat. No.: B3014291

An In-depth Technical Guide to the Safe Handling of 10-Bromo-7-phenyl-7H-
benzo[c]carbazole

Introduction: 10-Bromo-7-phenyl-7H-benzo[c]carbazole is a specialized organic compound
utilized in advanced materials science, particularly in the development of organic light-emitting
diodes (OLEDs) and organic photovoltaics (OPVs).[1][2] Its role as a hole-transporting material
and its potential for further functionalization make it a valuable component in the synthesis of
novel materials for optoelectronic applications.[1] As with any research chemical, a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols are
paramount for protecting researchers and ensuring a safe laboratory environment.

This guide provides a comprehensive overview of the safety and handling procedures for 10-
Bromo-7-phenyl-7H-benzo[c]carbazole, based on available safety data and established best
practices for handling similar chemical compounds. It is intended for researchers, scientists,
and drug development professionals who may be working with this substance.

Section 1: Chemical Identification and Properties

A clear identification of the substance is the first step in any safety assessment.
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Identifier Value

Chemical Name 10-Bromo-7-phenyl-7H-benzo[c]carbazole
CAS Number 1210469-11-6

Molecular Formula C22H14BrN

Molecular Weight 372.27 g/mol [3]

Appearance White to Orange to Green powder to crystal
Melting Point 137 °C[4]

Section 2: Hazard Identification and GHS
Classification

Understanding the potential hazards is crucial for implementing appropriate safety measures.
Based on available data, 10-Bromo-7-phenyl-7H-benzo[c]carbazole is classified as follows:

GHS Pictogram:

[5]

¢ Signal Word:Warning[5]

e Hazard Statements:

o H302: Harmful if swallowed[5]

e Precautionary Statements (selected):

o

P264: Wash skin thoroughly after handling.

[¢]

P270: Do not eat, drink or smoke when using this product.[6]

[¢]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[6]

[¢]

P501: Dispose of contents/container to an approved waste disposal plant.[7]
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While not explicitly stated in the available specific SDS, compounds with similar structures
(halogenated aromatic heterocycles) may also cause skin and eye irritation. Therefore, it is
prudent to handle this chemical with the assumption that it may be a skin and eye irritant.

Section 3: The Hierarchy of Controls for Safe
Handling

The most effective approach to laboratory safety involves implementing a hierarchy of controls.
This principle prioritizes engineering and administrative controls over sole reliance on personal
protective equipment (PPE).
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Hierarchy of Controls for 10-Bromo-7-phenyl-7H-benzo[c]carbazole

Elimination

Most Effective

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Ingestion — Rinse mouth. Do NOT induce vomiting. Call a physician.
_ Inhalation  |—3p»] Move to fresh air. If not breathing, give artificial respiration. Get medical attention.
@ o Skin Contact [ Wash off immediately with plenty of soap and water. Remove contaminated clothing.
Eye Contact > Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get medical attention.

Click to download full resolution via product page

Caption: First-aid measures for different exposure routes.

o |f Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison control center or doctor
immediately for treatment advice. [6][8]* If Inhaled: Move the person to fresh air. If breathing
is difficult, give oxygen. If not breathing, give artificial respiration. Get medical attention. [3]*
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In Case of Skin Contact: Immediately wash skin with soap and plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops. [8][9]* In Case of Eye Contact: Immediately flush eyes with plenty of water for at
least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if
present and easy to do. Continue rinsing. Get medical attention. [8][9]

Section 7: Accidental Release Measures

» Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation. [6][10]* Environmental Precautions: Prevent further leakage or spillage
if safe to do so. Do not let the product enter drains. * Methods for Cleaning Up: Sweep up
and shovel. Keep in suitable, closed containers for disposal.

Section 8: Disposal Considerations

Dispose of this chemical and its container in accordance with local, state, and federal
regulations. It should be treated as hazardous waste. Do not allow it to enter waterways.

Conclusion

While 10-Bromo-7-phenyl-7H-benzo[c]carbazole is a valuable compound in materials
science research, it must be handled with care. The primary known hazard is that it is harmful if
swallowed. [5]Adherence to the hierarchy of controls, consistent use of appropriate personal
protective equipment, and a clear understanding of emergency procedures are essential for its
safe use in the laboratory. Always consult the most up-to-date Safety Data Sheet from your
supplier before use and perform a risk assessment for your specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [10-Bromo-7-phenyl-7H-benzo[c]carbazole safety and
handling (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3014291#10-bromo-7-phenyl-7h-benzo-c-carbazole-
safety-and-handling-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.chemimpex.com/products/44422
https://www.innospk.com/en/?news/grok-exploring-10-bromo-7h-benzoccarbazole-properties-and-applications
https://www.calpaclab.com/10-bromo-7-phenyl-7h-benzo-c-carbazole-min-98-1-gram/ala-b405369-1g
https://labsolu.ca/product/10-bromo-7-phenyl-7h-benzoccarbazole/
https://fluorochem.co.uk/product/F618873/
https://sds.fluorochem.co.uk/eng/sds_F048679_en.pdf
https://www.sigmaaldrich.com/TW/en/sds/sigma/c5132?userType=undefined
https://www.fishersci.fi/store/msds?partNumber=11384266&countryCode=FI&language=en
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/10_2031822734_4-Cyanobenzaldehyde-CASNO-105-07-7-MSDS.pdf
https://www.benchchem.com/product/b3014291#10-bromo-7-phenyl-7h-benzo-c-carbazole-safety-and-handling-sds
https://www.benchchem.com/product/b3014291#10-bromo-7-phenyl-7h-benzo-c-carbazole-safety-and-handling-sds
https://www.benchchem.com/product/b3014291#10-bromo-7-phenyl-7h-benzo-c-carbazole-safety-and-handling-sds
https://www.benchchem.com/product/b3014291#10-bromo-7-phenyl-7h-benzo-c-carbazole-safety-and-handling-sds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3014291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3014291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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